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Compound of Interest

Compound Name: SRTCX1002

Cat. No.: B611000 Get Quote

Essential Safety and Handling Guide for
SRTCX1002
This document provides crucial safety and logistical information for the handling and disposal

of SRTCX1002, a potent substance for research and development. Adherence to these

guidelines is essential for ensuring personnel safety and regulatory compliance.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling SRTCX1002 in any form. The required level of

protection may vary based on the procedure and the quantity of the substance being handled.

Table 1: Minimum PPE Requirements for SRTCX1002
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PPE Category Specification Recommended For

Hand Protection
Nitrile gloves (double-gloving

recommended)
All handling procedures

Eye Protection
ANSI Z87.1-rated safety

glasses with side shields

Handling in a contained,

ventilated enclosure

Chemical splash goggles
Preparing solutions or potential

for splash

Body Protection Fully-buttoned laboratory coat All handling procedures

Chemical-resistant apron over

laboratory coat

Handling quantities >10g or

solution prep.

Respiratory Protection N95 respirator
Weighing and handling of

powder

Full-face respirator with

appropriate cartridge

Spill cleanup or in poorly

ventilated areas

Table 2: Glove Selection and Breakthrough Times

Glove Material Thickness (mil)
Breakthrough Time
(minutes)

Rating

Nitrile 4 > 480 Excellent

Latex 5 240 Good

Neoprene 8 > 480 Excellent

Note:The data presented in the tables above are based on general laboratory chemical

handling standards. It is imperative to consult the specific Safety Data Sheet (SDS) for

SRTCX1002 for definitive guidance.

Experimental Protocols: Handling Powdered
SRTCX1002
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This protocol outlines the standard procedure for weighing and preparing a solution of

SRTCX1002.

Methodology:

Preparation:

Don all required PPE as specified in Table 1.

Ensure a certified chemical fume hood is operational.

Prepare all necessary equipment (e.g., weigh boat, spatula, volumetric flask, solvent).

Place a plastic-backed absorbent liner on the work surface within the fume hood.

Weighing:

Tare the analytical balance with the weigh boat.

Carefully dispense the desired amount of SRTCX1002 powder onto the weigh boat.

Avoid generating dust. Use gentle movements.

Solution Preparation:

Carefully transfer the weighed powder to the volumetric flask.

Rinse the weigh boat with a small amount of the solvent and transfer the rinsate to the

flask to ensure a complete transfer.

Add solvent to the flask, cap it, and mix by inversion until the powder is fully dissolved.

Once dissolved, fill the flask to the graduation mark with the solvent.

Post-Handling:

Wipe down the spatula and work surface with a suitable decontaminating solution.
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Dispose of all contaminated disposables (e.g., weigh boat, liner, gloves) in a designated

hazardous waste container.

Operational and Disposal Plans
Proper disposal of SRTCX1002 and associated contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Operational Workflow:

The following diagram illustrates the standard workflow for handling SRTCX1002 from receipt

to disposal.
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Caption: Workflow for handling SRTCX1002.

Disposal Plan:
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All waste contaminated with SRTCX1002 is considered hazardous waste. Follow these steps

for proper disposal:

Segregation:

Solid Waste: Contaminated gloves, weigh boats, absorbent pads, and other solid materials

should be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and rinsates should be collected in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other waste

streams.

Sharps: Contaminated needles, scalpels, and other sharps must be disposed of in a

designated sharps container for hazardous waste.

Container Management:

All waste containers must be kept closed except when adding waste.

Containers must be labeled with "Hazardous Waste" and the full chemical name

"SRTCX1002".

Store waste containers in a designated satellite accumulation area.

Final Disposal:

All SRTCX1002 waste must be disposed of through a certified hazardous waste

management vendor.

Follow all local, state, and federal regulations for hazardous waste disposal.[1][2][3][4]

The following diagram outlines the decision-making process for the disposal of materials

potentially contaminated with SRTCX1002.
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Caption: Decision tree for SRTCX1002 waste segregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling
SRTCX1002]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611000#personal-protective-equipment-for-handling-
srtcx1002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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